Cas no 103796-40-3 (Quinazoline,5,6,7,8-tetrahydro-4-methyl-)

• Product Name: Quinazoline,5,6,7,8-tetrahydro-4-methyl-
• CAS No: 103796-40-3
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 125849
• PubChem ID: 76851407
• Update Time: 2025-04-18

Quinazoline,5,6,7,8-tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinazoline,5,6,7,8-tetrahydro-4-methyl-
• Quinazoline, 5,6,7,8-tetrahydro-4-methyl- (6CI)
• 103796-40-3
• SCHEMBL16079383
• 4-Methyl-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C9H12N2/c1-7-8-4-2-3-5-9(8)11-6-10-7/h6H,2-5H2,1H3
• InChI Key： BEMZWSZJDPWKBU-UHFFFAOYSA-N
• SMILES： N1C=NC(C)=C2C=1CCCC2

Computed Properties

• Exact Mass: 148.10016
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78